Cas no 7334-52-3 (Benzene, [bis(ethylthio)methyl]-)

• Product Name: Benzene, [bis(ethylthio)methyl]-
• CAS No: 7334-52-3
• MF: C₁₁H₁₆S₂
• MW: 212.374740600586
• CID: 542620
• PubChem ID: 4465247
• Update Time: 2025-04-19

Benzene, [bis(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [bis(ethylthio)methyl]-
• bis(ethylsulfanyl)methylbenzene
• [Bis(ethylsulfanyl)methyl]benzene
• SCHEMBL777788
• bis(ethylsulfanyl)-methyl-benzene
• DTXSID00403577
• (phenylmethylene)bis(ethylsulfane)
• 7334-52-3

• Inchi： 1S/C11H16S2/c1-3-12-11(13-4-2)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3
• InChI Key： AIIGUIULOLNNLJ-UHFFFAOYSA-N
• SMILES： S(CC)C(C1C=CC=CC=1)SCC

Computed Properties

• Exact Mass: 212.06948
• Monoisotopic Mass: 212.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.569
• PSA: 0